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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664 Get Quote

An In-depth Technical Guide to the Isomers of Mercaptopropanol: Properties, Protocols, and

Applications

Introduction
Mercaptopropanol (C₃H₈OS) is a bifunctional organic molecule containing both a thiol (-SH)

and a hydroxyl (-OH) group. This structure allows for a variety of chemical reactions and

applications, making it a compound of interest for researchers, scientists, and professionals in

drug development. The specific location of the thiol and hydroxyl groups on the three-carbon

propane backbone gives rise to three constitutional isomers: 1-mercapto-2-propanol, 2-

mercapto-1-propanol, and 3-mercapto-1-propanol. Understanding the distinct properties and

reactivities of these isomers is critical for their effective application in chemical synthesis,

materials science, and pharmacology.

This technical guide provides a comprehensive overview of the isomers of mercaptopropanol,

detailing their chemical and physical properties, relevant experimental protocols for their

synthesis and analysis, and their applications, particularly within the scientific and drug

development fields.

Isomers of Mercaptopropanol
The three constitutional isomers of mercaptopropanol are distinguished by the positions of the

hydroxyl and thiol functional groups on the propane chain.
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Isomers of Mercaptopropanol

1-Mercapto-2-propanol
(Primary Thiol, Secondary Alcohol)

2-Mercapto-1-propanol
(Secondary Thiol, Primary Alcohol)

3-Mercapto-1-propanol
(Primary Thiol, Primary Alcohol)

Click to download full resolution via product page

Caption: Constitutional isomers of mercaptopropanol.

Physicochemical Properties
The positioning of the functional groups significantly influences the physical and chemical

properties of each isomer, such as boiling point, density, and reactivity. A summary of these

properties is presented below.
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Property
1-Mercapto-2-
propanol

2-Mercapto-1-
propanol

3-Mercapto-1-
propanol

CAS Number 1068-47-9[1] 3001-64-7[2][3] 19721-22-3[4][5]

Molecular Formula C₃H₈OS[6][7] C₃H₈OS[2][8][9] C₃H₈OS[4][5]

Molecular Weight 92.16 g/mol [6] 92.16 g/mol [3][9] 92.16 g/mol [5][10][11]

Boiling Point
58-60 °C at 17

mmHg[1][6]
60-62 °C at 12 Torr[3]

186.2 °C at 760

mmHg[4]; 81-82 °C at

10 mmHg[5][11][12]

Density
1.048 g/mL at 25 °C[1]

[6]

1.024 g/cm³

(Predicted)[3]

1.067 g/mL at 20 °C[5]

[11][13]

Refractive Index

(n20/D)
1.486[1][6] N/A 1.495[5][11][13]

pKa N/A
10.08 ± 0.10

(Predicted)[2][3]

10.05 ± 0.10

(Predicted)[4][5]

Flash Point 63 °C (145.4 °F)[1] N/A
85 °C (185 °F)[5][11]

[13]

LogP (XLogP3-AA) 0.3[7] 0.3[9] 0.2[10]

Appearance
Colorless to light

yellow liquid[6]

Colorless to light

yellow liquid[3]

Clear colorless

liquid[4][5]

Experimental Protocols
Synthesis of 3-Mercapto-1-propanol
A common laboratory synthesis of 3-mercapto-1-propanol involves the reduction of 3-mercapto-

propionic acid ethyl ester.

Reaction: Reduction of an ester to an alcohol.

Reagent: Lithium aluminium hydride (LiAlH₄) is a strong reducing agent suitable for this

conversion.[4]
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Solvent: Tetrahydrofuran (THF) is typically used as the solvent.[4]

Procedure Outline:

Dissolve 3-mercapto-propionic acid ethyl ester in anhydrous THF under an inert

atmosphere (e.g., nitrogen or argon).

Slowly add a solution of LiAlH₄ in THF to the reaction mixture, typically at a reduced

temperature (e.g., 0 °C) to control the exothermic reaction.

After the addition is complete, allow the reaction to proceed at ambient temperature for a

specified time (e.g., 18 hours).[4]

Carefully quench the reaction by the sequential addition of water and a sodium hydroxide

solution.

Filter the resulting aluminum salts and wash with THF.

The filtrate, containing the product, is then concentrated under reduced pressure.

Purify the crude product, typically by distillation, to yield pure 3-mercapto-1-propanol. The

reported yield for this method is approximately 84%.[4]

Another patented method avoids the use of pyrophoric LiAlH₄ by reacting a thio-S-acetic acid

with allyl alcohol in the presence of a radical generator, followed by hydrolysis to yield 3-

mercapto-1-propanol.[14]
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Workflow: Synthesis of 3-Mercapto-1-propanol

Start: 3-Mercapto-propionic
acid ethyl ester in THF

1. Add LiAlH₄ in THF
(0°C to ambient temp)

2. React for 18 hours
at ambient temperature

3. Quench reaction
(water, NaOH)

4. Filter aluminum salts

5. Concentrate filtrate

6. Purify by distillation

End Product:
3-Mercapto-1-propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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